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For Researchers, Scientists, and Drug Development Professionals

Abstract
PF-06679142 is a potent and orally bioavailable small molecule that acts as a direct activator of

5'-adenosine monophosphate-activated protein kinase (AMPK). Exhibiting high selectivity for

AMPK isoforms containing the β1 subunit, PF-06679142 has been investigated as a potential

therapeutic agent for metabolic diseases, particularly diabetic nephropathy. This document

provides a comprehensive technical overview of PF-06679142, including its mechanism of

action, key in vitro and in vivo data, pharmacokinetic properties, and detailed experimental

methodologies.

Introduction
AMP-activated protein kinase (AMPK) is a crucial cellular energy sensor that plays a central

role in maintaining metabolic homeostasis.[1][2] Activation of AMPK stimulates catabolic

pathways that generate ATP while inhibiting anabolic processes that consume ATP.[2][3] This

regulatory function makes AMPK an attractive therapeutic target for metabolic disorders such

as type 2 diabetes, obesity, and non-alcoholic fatty liver disease.[1] PF-06679142 is an indole-

3-carboxylic acid derivative developed as a direct activator of AMPK with desirable drug-like

properties.[4][5]
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PF-06679142, also referred to as compound 10 in some literature, is chemically identified as

(S)-4,6-Difluoro-5-(4-(tetrahydro-2H-pyran-2-yl)phenyl)-1H-indole-3-carboxylic Acid.[1][6]

Property Value

CAS Number 1467059-66-0[1][6]

Molecular Formula C20H17F2NO3[1][6]

Molecular Weight 357.36 g/mol [1][6]

Appearance Solid powder[1]

Solubility Soluble in DMSO[1]

Mechanism of Action
PF-06679142 is a direct allosteric activator of AMPK.[5] It binds to the "Allosteric Drug and

Metabolite (ADaM)" site, a novel binding pocket at the interface between the kinase domain

and the carbohydrate-binding module of the β subunit.[5] This binding induces a conformational

change that promotes the phosphorylation of threonine 172 (Thr172) in the activation loop of

the α subunit by upstream kinases, leading to robust activation of the enzyme.[7] PF-06679142
demonstrates selectivity for AMPK isoforms containing the β1 subunit (α1β1γ1 and α2β1γ1)

with minimal activity against β2-containing isoforms.[6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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